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(S)-MCOPPB, or 1-[1-(1-methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-
benzimidazole, is a potent and selective non-peptide agonist of the Nociceptin/Orphanin FQ
(NOP) receptor, a G protein-coupled receptor implicated in a variety of physiological processes
including pain, anxiety, and depression. This technical guide provides an in-depth overview of
the discovery, synthesis, and pharmacological characterization of (S)-MCOPPB for
researchers, scientists, and drug development professionals.

Discovery and Development

(S)-MCOPPB was developed as part of a research program aimed at identifying orally active,
brain-penetrant NOP receptor agonists with anxiolytic properties. The discovery process
involved the strategic design and synthesis of a series of 1,2-disubstituted benzimidazole
derivatives. Structure-activity relationship (SAR) studies led to the identification of (S)-
MCOPPB as a lead compound with high affinity and selectivity for the NOP receptor.[1]

Synthesis of (S)-MCOPPB

The synthesis of (S)-MCOPPB is a multi-step process that involves the preparation of two key
intermediates: (R)-N-Boc-nipecotic acid and N-[1-(1-methylcyclooctyl)-4-piperidinyl]-1,2-
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benzenediamine. These intermediates are then coupled and subsequently deprotected to yield
the final product.

Experimental Protocol for the Synthesis of (S)-MCOPPB

Step 1: Synthesis of (R)-N-Boc-Nipecotic Acid

A detailed protocol for the preparation of this chiral starting material is outlined in the literature,
often involving the resolution of racemic nipecotic acid followed by Boc protection.

Step 2: Synthesis of N-[1-(1-methylcyclooctyl)-4-piperidinyl]-1,2-benzenediamine

This intermediate is synthesized through a series of reactions, typically starting from 1-
methylcyclooctanol and involving the introduction of the piperidine and phenylenediamine
moieties.

Step 3: Coupling and Deprotection

» To a solution of (R)-N-Boc-nipecotic acid in an appropriate solvent (e.g., dichloromethane), a
coupling agent such as HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-
b]pyridinium 3-oxid hexafluorophosphate) and a base (e.g., diisopropylethylamine) are
added.

e N-[1-(1-methylcyclooctyl)-4-piperidinyl]-1,2-benzenediamine is then added to the reaction
mixture, and the reaction is stirred at room temperature until completion.

e The resulting intermediate is purified using column chromatography.

e The Boc protecting group is removed under acidic conditions (e.g., trifluoroacetic acid in
dichloromethane).

e The crude product is purified by recrystallization or chromatography to yield (S)-MCOPPB.

Biological Activity and Mechanism of Action

(S)-MCOPPB is a potent and selective agonist at the human NOP receptor. Its high affinity is
demonstrated by a pKi value of 10.07.[2] It exhibits significant selectivity for the NOP receptor
over other opioid receptors, including the mu, kappa, and delta subtypes.[2]
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NOP Receptor Signaling Pathway

Activation of the NOP receptor by (S)-MCOPPB initiates a signaling cascade that is primarily
mediated by the Gai/o subunit of the heterotrimeric G protein. This leads to the inhibition of
adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (CAMP) levels. Downstream
effects of this signaling pathway include the modulation of ion channel activity, such as the
activation of G protein-coupled inwardly rectifying potassium channels (GIRKs) and the
inhibition of voltage-gated calcium channels, which ultimately leads to a reduction in neuronal

excitability.

binds & activates
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NOP Receptor Signaling Pathway of (S)-MCOPPB

Interaction with Toll-like Receptor (TLR) Signaling

Recent studies have indicated that (S)-MCOPPB treatment can activate transcriptional
networks involved in immune responses, implicating an interaction with Toll-like receptors
(TLRs).[1][3] The precise mechanism of this interaction is still under investigation, but it is
hypothesized that the activation of the NOP receptor by (S)-MCOPPB may modulate TLR
signaling pathways, potentially contributing to its observed senolytic and anti-inflammatory
effects. This could occur through crosstalk between the NOP and TLR signaling cascades.
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Parameter Value Receptor/System Reference
pKi 10.07 £ 0.01 Human NOP Receptor [2]
Selectivity

NOP vs. p-opioid 12-fold Human Receptors [2]

NOP vs. k-opioid 270-fold Human Receptors [2]

NOP vs. &-opioid >1000-fold Human Receptors [2]

In Vivo Efficacy

Anxiolytic-like effects
] 10 mg/kg, p.o. Mouse [2]
(Vogel conflict test)

Senolytic effects 5 mg/kg, i.p. Mouse [4]

Experimental Protocols
Receptor Binding Assay

Objective: To determine the binding affinity of (S)-MCOPPB for the human NOP receptor.

Materials:

Membranes from CHO cells stably expressing the human NOP receptor.

[3H]-Nociceptin (radioligand).

(S)-MCOPPB (test compound).

Binding buffer (e.g., 50 mM Tris-HCI, pH 7.4).

Non-specific binding control (e.g., unlabeled nociceptin).

Glass fiber filters.

Scintillation counter.

Procedure:
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Incubate the cell membranes with varying concentrations of (S)-MCOPPB and a fixed
concentration of [3H]-Nociceptin in the binding buffer.

For determining non-specific binding, a separate set of tubes containing a high concentration
of unlabeled nociceptin is included.

Incubate the mixture at room temperature for a specified time (e.g., 60 minutes) to reach
equilibrium.

Terminate the binding reaction by rapid filtration through glass fiber filters.

Wash the filters with ice-cold binding buffer to remove unbound radioligand.

Measure the radioactivity retained on the filters using a scintillation counter.

Calculate the specific binding by subtracting the non-specific binding from the total binding.

Analyze the data using non-linear regression to determine the Ki value.

In Vivo Anxiolytic Activity (Vogel Conflict Test)

Objective: To assess the anxiolytic-like effects of (S)-MCOPPB in mice.

Animals: Male ICR mice.

Procedure:

Administer (S)-MCOPPB orally (p.o.) at the desired dose (e.g., 10 mg/kg).

After a specified pretreatment time, place the mice in an experimental chamber equipped
with a drinking spout.

Following a period of water deprivation, allow the mice to drink from the spout.
After a set number of licks, deliver a mild electric shock through the drinking spout.

Record the number of shocks received by the mice over a specific period.
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e Anxiolytic compounds typically increase the number of shocks the animals are willing to take,
indicating a reduction in the conflict between the drive to drink and the aversion to the shock.

Summary and Future Directions

(S)-MCOPPB is a valuable research tool for investigating the physiological roles of the NOP
receptor. Its high potency, selectivity, and oral bioavailability make it a promising lead
compound for the development of novel therapeutics for anxiety and potentially other
conditions, including age-related diseases, given its recently discovered senolytic properties.
Further research is warranted to fully elucidate the downstream signaling pathways of (S)-
MCOPPB, patrticularly its interaction with the TLR system, and to comprehensively characterize
its pharmacokinetic and pharmacodynamic profile in preclinical models. These efforts will be
crucial for the potential translation of this compound into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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